![molecular formula C6H7BrN2O B6234995 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole CAS No. 1183697-63-3](/img/no-structure.png)
4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole
Overview
Description
4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole is a synthetic organic compound belonging to the pyrazole family. It is a colorless solid that is soluble in organic solvents and has a melting point of 78–80 °C. The compound has been studied for its various applications in chemistry, biology, and medicine. This article will provide an overview of 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole has been studied for its various applications in chemistry, biology, and medicine. In chemistry, the compound has been used as a nucleophile in organic synthesis and as a reagent in the synthesis of other compounds. In biology, it has been used as a fluorescent probe for the detection of enzymes, as well as a tool for understanding the structure and function of proteins. In medicine, it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole is not yet fully understood. However, it is believed that the compound interacts with certain proteins and enzymes in the body, resulting in a number of biochemical and physiological effects. In particular, the compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and 5-lipoxygenase, which are involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole have been studied in various laboratory and clinical studies. In laboratory studies, the compound has been found to inhibit the activity of various enzymes involved in inflammation and cell proliferation, as well as to induce apoptosis in cancer cells. In clinical studies, the compound has been shown to reduce inflammation, reduce pain, and improve cognitive function in patients with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole in laboratory experiments include its high solubility in organic solvents, its low melting point, and its ability to inhibit the activity of various enzymes. The main limitation of using the compound in laboratory experiments is its potential toxic effects, which can be minimized by using appropriate safety measures.
Future Directions
The future directions for the research and development of 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole include further exploration of its potential applications in medicine, such as the treatment of cancer, diabetes, and Alzheimer's disease. Additionally, further research could be conducted to better understand the compound's mechanism of action, as well as its potential toxic effects. Finally, further research could be conducted on the synthesis and purification of the compound, as well as on the development of new and improved synthetic routes.
Synthesis Methods
The synthesis of 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole has been achieved through a number of different synthetic routes. The most common method involves the reaction of ethyl 2-bromoacetate with 2-methyl-1,3-oxazol-5-one in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces the desired product in yields of up to 95%, with purification being achieved through recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole involves the reaction of 4-bromo-1H-pyrazole with epichlorohydrin in the presence of a base to form the intermediate 4-bromo-1-(chloromethyl)-1H-pyrazole. This intermediate is then reacted with sodium hydroxide and water to form the final product.", "Starting Materials": [ "4-bromo-1H-pyrazole", "Epichlorohydrin", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 4-bromo-1H-pyrazole is reacted with epichlorohydrin in the presence of a base (e.g. sodium hydroxide) to form 4-bromo-1-(chloromethyl)-1H-pyrazole.", "Step 2: The intermediate 4-bromo-1-(chloromethyl)-1H-pyrazole is then reacted with sodium hydroxide and water to form 4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole." ] } | |
CAS RN |
1183697-63-3 |
Product Name |
4-bromo-1-[(oxiran-2-yl)methyl]-1H-pyrazole |
Molecular Formula |
C6H7BrN2O |
Molecular Weight |
203 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
